Cas no 312757-32-7 (2-Methyl-3-nitro-N-(thiazol-2-yl)benzamide)

• Product Name: 2-Methyl-3-nitro-N-(thiazol-2-yl)benzamide
• CAS No: 312757-32-7
• MF: C₁₁H₉N₃O₃S
• MW: 263.272460699081
• CID: 3053678
• PubChem ID: 749219
• Update Time: 2025-04-21

2-Methyl-3-nitro-N-(thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitro-N-(thiazol-2-yl)benzamide
• 2-methyl-3-nitro-N-(1,3-thiazol-2-yl)benzamide
• AH-034/08821044
• SR-01000395552
• AKOS001300322
• 668-357-0
• 312757-32-7
• SR-01000395552-1
• Z28173866
• Oprea1_730458
• Oprea1_158019
• 3-nitro-2-methyl-N-(1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C11H9N3O3S/c1-7-8(3-2-4-9(7)14(16)17)10(15)13-11-12-5-6-18-11/h2-6H,1H3,(H,12,13,15)
• InChI Key： LJYWRCCNCYQHGE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1C=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 263.03646233Da
• Monoisotopic Mass: 263.03646233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų